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Compound of Interest

Compound Name: GS39783

Cat. No.: B1672155

For immediate reference, consult the Safety Data Sheet (SDS) provided by the manufacturer
for complete and specific handling and disposal instructions. This document outlines the
essential procedures for the safe disposal of GS39783, a positive allosteric modulator of the
GABAB receptor used in scientific research. Adherence to these guidelines is crucial for
maintaining a safe laboratory environment and ensuring compliance with regulatory standards.

Chemical and Physical Properties

A summary of the key quantitative data for GS39783 is provided in the table below. This
information is critical for understanding the compound's characteristics and for making informed
decisions regarding its handling and disposal.
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Property Value Source
CAS Number 39069-52-8 [1][2][3]
Molecular Formula C15H23N502S [1103114]
Molecular Weight 337.44 g/mol [11[3114]
Appearance Pale orange solid [2]
Solubility Soluble in DMSO and Ethanol [1][3]

Store at room temperature. For
solutions: -80°C for 6 months,

Storage [21[3]
-20°C for 1 month (protect

from light).

Disposal Procedures

The primary recommendation for the disposal of GS39783 is to treat it as hazardous chemical
waste. Disposal should always be carried out in accordance with all applicable federal, state,
and local environmental regulations. It is imperative to contact a licensed professional waste
disposal service to manage the disposal of this material.

Key Disposal Steps:

o Consult the SDS: Before initiating any disposal procedure, thoroughly review the
manufacturer-specific Safety Data Sheet.

e Segregate Waste: Do not mix GS39783 waste with other laboratory waste streams unless
explicitly permitted. It should be collected in a designated, properly labeled, and sealed
container.

o Labeling: The waste container must be clearly labeled with the chemical name ("GS39783"
and "N,N'-Dicyclopentyl-2-methylsulfanyl-5-nitro-pyrimidine-4,6-diamine"), the CAS number
(39069-52-8), and appropriate hazard symbols.

o Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
and dispose of the material. Do not attempt to dispose of this chemical down the drain or in
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regular trash.

Experimental Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of
GS39783.
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Caption: Decision workflow for the proper disposal of GS39783.

This guide provides a foundational understanding of the disposal procedures for GS39783.
Researchers, scientists, and drug development professionals are encouraged to integrate
these practices into their standard laboratory safety protocols to ensure a safe and compliant
working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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